Cas no 1500812-10-1 (3-(pyrimidin-4-yl)butanoic acid)

• Product Name: 3-(pyrimidin-4-yl)butanoic acid
• CAS No: 1500812-10-1
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 5903537
• PubChem ID: 82597054
• Update Time: 2025-05-21

3-(pyrimidin-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Pyrimidinyl)butanoic acid
• 3-(pyrimidin-4-yl)butanoic acid
• 1500812-10-1
• EN300-1765874

• Inchi： 1S/C8H10N2O2/c1-6(4-8(11)12)7-2-3-9-5-10-7/h2-3,5-6H,4H2,1H3,(H,11,12)
• InChI Key： PPIKCCULTNFQQM-UHFFFAOYSA-N
• SMILES： N1C(C(CC(=O)O)C)=CC=NC=1

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 63.1Ų

Additional information on 3-(pyrimidin-4-yl)butanoic acid

3-(Pyrimidin-4-yl)butanoic Acid (CAS No. 1500812-10-1): A Comprehensive Overview

3-(Pyrimidin-4-yl)butanoic acid (CAS No. 1500812-10-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its pyrimidine core and butanoic acid side chain, serves as a versatile building block in medicinal chemistry. Its unique structure makes it a valuable intermediate for synthesizing novel drug candidates, particularly in the development of kinase inhibitors and antiviral agents.

The molecular formula of 3-(pyrimidin-4-yl)butanoic acid is C₈H₁₀N₂O₂, with a molecular weight of 166.18 g/mol. Its pyrimidine ring contributes to its ability to interact with biological targets, while the carboxylic acid group enhances its solubility and reactivity. Researchers often explore its derivatives for their potential in treating diseases such as cancer, inflammation, and infectious diseases, aligning with current trends in precision medicine and targeted therapy.

In recent years, the demand for 3-(pyrimidin-4-yl)butanoic acid has surged due to its role in drug discovery and bioconjugation. Its applications extend to the synthesis of small-molecule inhibitors, which are pivotal in modulating protein-protein interactions. This compound’s adaptability in structure-activity relationship (SAR) studies makes it a favorite among chemists aiming to optimize drug efficacy and reduce off-target effects.

From a market perspective, 3-(pyrimidin-4-yl)butanoic acid is increasingly sought after by pharmaceutical companies and research institutions. The rise of AI-driven drug design and high-throughput screening has further amplified its relevance. Analysts predict steady growth in its market value, driven by advancements in personalized medicine and the need for novel therapeutic agents.

For researchers and manufacturers, sourcing high-quality 3-(pyrimidin-4-yl)butanoic acid is critical. Reputable suppliers ensure compliance with Good Manufacturing Practices (GMP) and provide detailed analytical certificates. Storage recommendations typically include keeping the compound in a cool, dry place, away from light and moisture, to maintain its stability and purity.

In summary, 3-(pyrimidin-4-yl)butanoic acid (CAS No. 1500812-10-1) stands out as a key player in modern drug development. Its multifaceted applications, combined with the growing emphasis on innovative therapeutics, position it as a compound of enduring significance in the chemical and pharmaceutical industries.